Cas no 55399-94-5 (L-gamma,delta-Dihydroxy-isoleucin)

L-gamma,delta-Dihydroxy-isoleucin structure
55399-94-5 structure
Product Name:L-gamma,delta-Dihydroxy-isoleucin
CAS No:55399-94-5
MF:C6H13NO4
MW:163.171722173691
CID:1999005
PubChem ID:49867151
Update Time:2025-04-21

L-gamma,delta-Dihydroxy-isoleucin Chemical and Physical Properties

Names and Identifiers

    • L-gamma,delta-Dihydroxy-isoleucin
    • 2-Amino-2,3-dideoxy-3-methyl-L-ribonic acid
    • (2S,3R,4R)-2-amino-4,5-dihydroxy-3-methylpentanoic acid (non-preferred name)
    • SCHEMBL15423731
    • Q27461449
    • (2s,3r,4r)-4,5-dihydroxy-isoleucine
    • 55399-94-5
    • DTXSID701262915
    • 4,5-dihydroxyisoleucine
    • Inchi: 1S/C6H13NO4/c1-3(4(9)2-8)5(7)6(10)11/h3-5,8-9H,2,7H2,1H3,(H,10,11)/t3-,4-,5-/m0/s1
    • InChI Key: SGFRTCOTCWGGHB-YUPRTTJUSA-N
    • SMILES: O[C@@H](CO)[C@H](C)[C@@H](C(=O)O)N

Computed Properties

  • Exact Mass: 163.08445790g/mol
  • Monoisotopic Mass: 163.08445790g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 4
  • Complexity: 139
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 3
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -3.9
  • Topological Polar Surface Area: 104Ų
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